Cas no 2171535-47-8 (1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide)

• Product Name: 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide
• CAS No: 2171535-47-8
• MF: C₁₀H₁₉N₃O
• MW: 197.277362108231
• CID: 6049833
• PubChem ID: 165508564
• Update Time: 2025-05-19

1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide
• EN300-1281763
• 2171535-47-8

• Inchi： 1S/C10H19N3O/c1-2-7-5-12-6-9(7)13-4-3-8(13)10(11)14/h7-9,12H,2-6H2,1H3,(H2,11,14)
• InChI Key： YJCMOXVWDXREKK-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1CNCC1CC)N

Computed Properties

• Exact Mass: 197.152812238g/mol
• Monoisotopic Mass: 197.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.4Ų

Additional information on 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide

Professional Introduction to Compound with CAS No. 2171535-47-8 and Product Name: 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide

The compound with the CAS number 2171535-47-8 and the product name 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrrolidine ring substituted with an ethyl group at the 4-position and an azetidine ring linked through a carboxamide functional group at the 2-position. Such a configuration not only contributes to its distinct chemical properties but also opens up possibilities for diverse biological activities.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide structure exemplifies this trend, as it combines elements that are known to enhance binding affinity and selectivity in biological targets. The pyrrolidine moiety is a common pharmacophore found in many bioactive molecules, while the azetidine ring provides additional spatial and electronic features that can modulate interactions with biological receptors. The presence of the carboxamide group further extends the compound's versatility, allowing for various chemical modifications that can fine-tune its pharmacological profile.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) to optimize drug candidates. The 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide molecule has been investigated for its interactions with several key biological targets, including enzymes and receptors involved in inflammatory pathways, pain management, and neurodegenerative diseases. Preliminary studies have shown promising results in terms of binding affinity and selectivity, which are critical parameters for drug efficacy and safety.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the sophistication of modern organic chemistry but also contribute to the scalability of production processes for future clinical applications.

From a computational chemistry perspective, molecular modeling techniques have been instrumental in understanding the binding mode of 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide with its target proteins. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided insights into how the compound interacts with biological macromolecules at an atomic level. These studies have helped in identifying key hydrogen bonding networks, hydrophobic interactions, and electrostatic complementarities that contribute to its binding affinity. Such detailed understanding is crucial for designing next-generation analogs with improved pharmacological properties.

The pharmacological evaluation of 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide has revealed several interesting features. In vitro assays have demonstrated its ability to modulate enzyme activity and receptor binding in a manner that suggests potential therapeutic benefits. For instance, studies have indicated that this compound may exhibit inhibitory effects on enzymes involved in inflammation, which could make it a valuable candidate for developing anti-inflammatory drugs. Additionally, its interaction with neurotransmitter receptors has raised hopes for applications in treating neurological disorders.

One notable aspect of this compound's research is its potential role in addressing drug resistance issues. In many cases, resistance to existing therapies arises from mutations or alterations in target proteins that reduce drug binding efficacy. The unique structural features of 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide may offer advantages in overcoming such resistance mechanisms by interacting with alternative sites or conformations on target proteins. This capability is particularly relevant in the context of cancer therapy, where drug resistance remains a significant challenge.

The development of novel drug candidates is often accompanied by rigorous safety assessments to ensure their suitability for clinical use. Toxicological studies on 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide have been conducted to evaluate its potential side effects and metabolic pathways. These studies include assessments of acute toxicity, chronic exposure effects, and potential interactions with other drugs. Preliminary results suggest that the compound exhibits acceptable safety profiles at relevant doses, although further investigations are necessary to fully characterize its long-term effects.

The impact of this compound extends beyond basic research; it also holds promise for translational medicine. By bridging the gap between laboratory discoveries and clinical applications, 1-(4-ethylpyrrolidin-3-yl)azetidine-2-carboxamide exemplifies how innovative chemical entities can drive advancements in healthcare solutions. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the translation of such findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 1-(4-ethylpyrrolidin-3-yli azetidine)-2-carboxamide (CAS No: 2171535478) represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features, combined with promising preclinical data, position it as a valuable candidate for further development into novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound exemplifies the dynamic interplay between chemistry and medicine that drives innovation in healthcare solutions.